N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C22H28N2O2/c1-14(25)24-6-2-3-18-10-19(4-5-20(18)24)23-21(26)22-11-15-7-16(12-22)9-17(8-15)13-22/h4-5,10,15-17H,2-3,6-9,11-13H2,1H3,(H,23,26)
• InChI Key: FTRPUYVRCRZICN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide, also known as Memantine, is a drug that belongs to the class of NMDA receptor antagonists. It is used for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Memantine is a promising drug that has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Catalytic Synthesis

One study describes the synthesis of N-Aryl(benzyl)adamantane-1-carboxamides, showcasing the catalytic synthesis process. This process involves the reaction of adamantane-1-carboxylic acid with aromatic amines in the presence of phosphorus trichloride, highlighting a method for creating various adamantane derivatives under specific conditions (Shishkin et al., 2020).

Structural Analysis and DFT Studies

Another study focuses on the crystalline structure and detailed analysis of N-(4-acetylphenyl)quinoline-3-carboxamide. This research provides insights into the molecular geometry optimizations and theoretical UV-Vis spectrum, offering a basis for understanding the compound's properties and potential applications in materials science (Polo-Cuadrado et al., 2021).

Antimicrobial and Antitubercular Activities

A series of novel carboxamide derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. This research underscores the potential of these compounds in developing new treatments for bacterial and fungal infections, as well as tuberculosis, demonstrating the diverse applications of adamantane derivatives in the pharmaceutical field (Kumar et al., 2014).

Corrosion Inhibition

Research into the inhibitive performance of carboxamide ligands for mild steel protection in hydrochloric acid solution reveals another application of adamantane derivatives. These studies provide valuable insights into the development of new corrosion inhibitors, important for industrial applications and the preservation of metal structures and components (Erami et al., 2019).